Cas no 89587-93-9 (Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]-)
89587-93-9 structure
Product Name:Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]-
CAS No:89587-93-9
MF:C20H23N
MW:277.40332531929
CID:595579
PubChem ID:21683819
Update Time:2025-04-19
Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]-
- 4-[2-(4-pentylphenyl)ethyl]benzonitrile
- DTXSID20616960
- SCHEMBL9620264
- 89587-93-9
- 4-[2-(4-Pentyl-phenyl)-ethyl]-benzonitrile
-
- Inchi: 1S/C20H23N/c1-2-3-4-5-17-6-8-18(9-7-17)10-11-19-12-14-20(16-21)15-13-19/h6-9,12-15H,2-5,10-11H2,1H3
- InChI Key: ILSVKILQJXFHMP-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)CCC1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 277.183049738g/mol
- Monoisotopic Mass: 277.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
89587-93-9 (Benzonitrile, 4-[2-(4-pentylphenyl)ethyl]-) Related Products
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